Cas no 2248321-48-2 (2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine)

• Product Name: 2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine
• CAS No: 2248321-48-2
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 6235617
• PubChem ID: 137938898
• Update Time: 2025-05-22

2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248321-48-2
• 2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine
• EN300-6506820

• Inchi： 1S/C8H14F3NO/c1-5(4-12)6-2-3-7(13-6)8(9,10)11/h5-7H,2-4,12H2,1H3
• InChI Key： ZFZWTKZPUPLLFX-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(C)CN)O1)(F)F

Computed Properties

• Exact Mass: 197.10274856g/mol
• Monoisotopic Mass: 197.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine

Compound CAS No 2248321-48-2: 2-[5-(Trifluoromethyl)oxolan-2-yl]propan-1-amine

The compound with CAS No 2248321-48-strong is a highly specialized chemical entity known as 2-[5-(trifluoromethyl)oxolan-strong-yl]propan-strong-amine. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, featuring a trifluoromethyl group attached to an oxolane ring, coupled with a propaneamine backbone, makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds like this one in drug discovery. The presence of the trifluoromethyl group introduces unique electronic and steric properties, which can enhance the bioavailability and stability of pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising activity against multidrug-resistant bacterial strains.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemicals. Its ability to interact with various enzymes and receptors makes it a candidate for developing new herbicides and insecticides. A recent report in Pest Management Science outlined its effectiveness in inhibiting key enzymes involved in pest metabolism, suggesting its role in sustainable agriculture practices.

The synthesis of 2-[5-(trifluoromethyl)oxolan-strong-yl]propan-strong-amine involves a multi-step process that typically begins with the preparation of the oxolane ring. This is followed by fluorination to introduce the trifluoromethyl group, which is a critical step for achieving the desired properties. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the molecule's oxolane ring provides a rigid framework that enhances its stability under various chemical conditions. The propaneamine group adds flexibility and reactivity, allowing for further functionalization. This combination makes it an ideal substrate for exploring new chemical reactions and developing innovative materials.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity to aquatic organisms when used at recommended levels. However, its persistence in the environment requires careful management during production and application to minimize ecological risks.

The growing interest in this compound is also driven by its compatibility with green chemistry principles. Its synthesis can be optimized to reduce waste and energy consumption, aligning with global efforts to promote sustainable chemical practices.

In conclusion, CAS No 2248321-48-strong, or 2-[5-(trifluoromethyl)oxolan-strong-yl]propan- strong strong > -amine, represents a promising compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in drug discovery, agriculture, and materials science.